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Barium Hexafluorosilicate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium hexafluorosilicate (BaSiF₆), also known as barium silicofluoride, is an inorganic salt

composed of a barium cation (Ba²⁺) and a hexafluorosilicate anion (SiF₆²⁻).[1][2] It typically

presents as a white, crystalline, orthorhombic solid.[2] While possessing properties that make it

useful in certain industrial applications, its significant toxicity largely precludes its use in

biological or pharmaceutical contexts. This guide provides an in-depth overview of the physical

and chemical properties of Barium hexafluorosilicate, detailed experimental protocols for its

synthesis and analysis, and a clear perspective on its applications and toxicological profile.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Barium hexafluorosilicate are

summarized below. These properties are crucial for its handling, application, and understanding

its behavior in various chemical environments.

Table 1: Physical Properties of Barium
Hexafluorosilicate
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Property Value References

Molecular Formula BaSiF₆ [1][2]

Molecular Weight 279.40 g/mol [2]

Appearance
White crystalline powder or

orthorhombic needles
[1][2]

Density 4.29 g/cm³ (at 21°C) [2]

Melting Point Decomposes at 300°C [2]

Solubility in Water

0.015 g/100 mL (0°C)0.0235

g/100 mL (25°C)0.091 g/100

mL (100°C)

[2]

Solubility in Other Solvents

Practically insoluble in

alcohol.Slightly soluble in

dilute acids.Soluble in

ammonium chloride solution.

[2]

Table 2: Chemical Identity of Barium Hexafluorosilicate
Identifier Value References

IUPAC Name
barium(2+);hexafluorosilicon(2-

)
[1]

CAS Number 17125-80-3 [2]

PubChem CID 28299 [3]

EC Number 241-189-1 [1]

UNII W4A72RWE6Q [1]

Chemical Behavior
Barium hexafluorosilicate is a stable compound under normal conditions.[4] However,

prolonged contact with water can lead to hydrolysis, a process significantly accelerated by the
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presence of alkali.[2] When heated to decomposition, it emits toxic fumes of fluorine-containing

compounds.[4]

Applications and Relevance to Drug Development
Industrial Applications
The primary applications of Barium hexafluorosilicate are industrial, leveraging its chemical

properties for specific manufacturing processes:

Preparation of Silicon Tetrafluoride (SiF₄): It serves as a precursor in the synthesis of SiF₄.

Pesticide: Historically, it has been used as an insecticide.[2]

Ceramics and Glass: It finds use in the production of specialty glasses and ceramics due to

its thermal stability.[4]

Status in Drug Development and Biological Signaling
There is no evidence to suggest that Barium hexafluorosilicate has any current or historical

application in drug development or as a modulator of biological signaling pathways in a

therapeutic context.

The compound is highly toxic.[2] The toxicity of barium compounds is primarily due to the

barium ion (Ba²⁺), which acts as a competitive potassium channel antagonist.[3] This action

disrupts the normal flow of potassium ions across cell membranes, which is critical for the

function of the nervous and muscular systems. Disruption of potassium channels can lead to

severe health effects, including muscle weakness, paralysis, and cardiac arrhythmias.[3][5]

Given this mechanism of toxicity, Barium hexafluorosilicate is unsuitable for pharmaceutical

applications. The audience in drug development should be aware of its toxicological profile

rather than its therapeutic potential.

Experimental Protocols
The following sections provide detailed methodologies for the laboratory-scale synthesis and

characterization of Barium hexafluorosilicate.

Synthesis of Barium Hexafluorosilicate via Precipitation
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The most common method for synthesizing Barium hexafluorosilicate is through a

precipitation reaction by mixing a solution containing barium ions with one containing

hexafluorosilicate ions.[1] The low solubility of BaSiF₆ in water drives the reaction to form a

solid precipitate.[1]

Principle: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s)↓ + 2HCl (aq)

Materials:

Barium chloride (BaCl₂)

Hexafluorosilicic acid (H₂SiF₆, ~20-30% solution)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Ashless filter paper

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a solution of Barium chloride by dissolving a stoichiometric amount in distilled

water.

Use a commercially available solution of Hexafluorosilicic acid or dilute it to the desired

concentration with distilled water.

Precipitation:
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Slowly add the Hexafluorosilicic acid solution to the Barium chloride solution while stirring

continuously.

A white precipitate of Barium hexafluorosilicate will form immediately.[1]

Continue stirring for a short period to ensure the reaction goes to completion.

Isolation and Purification:

Isolate the precipitate by vacuum filtration using a Büchner funnel and ashless filter paper.

Wash the precipitate on the filter paper with small portions of cold distilled water to remove

soluble impurities, such as hydrochloric acid and any unreacted starting materials.

Continue washing until the filtrate is free of chloride ions (can be tested with a silver nitrate

solution).

Drying:

Carefully transfer the filtered solid to a watch glass or evaporating dish.

Dry the product in a drying oven at a temperature of approximately 100-120°C until a

constant weight is achieved.

Storage:

Store the dry Barium hexafluorosilicate powder in a tightly sealed container in a dry

place.
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Caption: Workflow for the synthesis of Barium hexafluorosilicate.

Characterization by Powder X-ray Diffraction (PXRD)
Powder X-ray Diffraction is a primary technique for confirming the crystal structure and phase

purity of the synthesized Barium hexafluorosilicate.

Principle: X-rays are diffracted by the crystalline lattice of the sample at specific angles (2θ).

The resulting diffraction pattern is unique to the crystalline phase and can be compared to

standard patterns from databases for identification.

Apparatus:

Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

Sample holder (typically a flat plate)

Mortar and pestle for sample grinding

Spatula

Procedure:

Sample Preparation:
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Take a small amount of the dried Barium hexafluorosilicate powder.

Gently grind the sample using a mortar and pestle to ensure a fine, homogeneous powder

with random crystallite orientation. This minimizes preferred orientation effects in the

diffraction pattern.

Sample Mounting:

Carefully pack the powdered sample into the sample holder, ensuring a flat and smooth

surface that is level with the holder's top edge.

Data Collection:

Place the sample holder into the diffractometer.

Set the instrument parameters. A typical scan might be:

2θ Range: 10° to 80°

Step Size: 0.02°

Scan Speed (Time per step): 1-2 seconds

Initiate the X-ray source and the detector scan.

Data Analysis:

The instrument software will generate a diffractogram (a plot of intensity vs. 2θ).

Identify the peak positions (d-spacings) and their relative intensities.

Compare the experimental diffraction pattern with a reference pattern for Barium
hexafluorosilicate from a database (e.g., the International Centre for Diffraction Data -

ICDD). A match in peak positions and relative intensities confirms the identity and purity of

the product.
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Caption: Workflow for the characterization of BaSiF₆ by PXRD.
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Safety and Handling
Barium hexafluorosilicate is a toxic compound and must be handled with appropriate safety

precautions.

Toxicity: Harmful if swallowed or inhaled.[1] It is highly toxic, and all soluble barium

compounds should be treated as such.[2]

Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and

chemical-resistant gloves. When handling the powder, use a fume hood or ensure adequate

ventilation to avoid inhalation.

Handling: Avoid contact with skin, eyes, and clothing. Do not ingest. Wash hands thoroughly

after handling.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations for hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101912#physical-and-chemical-properties-of-barium-
hexafluorosilicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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